2-Methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone

• IUPAC Name: 2-methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C11H15NO2S/c1-14-7-11(13)12-5-2-3-10(12)9-4-6-15-8-9/h4,6,8,10H,2-3,5,7H2,1H3
• InChI Key: BZDQKEMGWPFMAL-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCCC1C2=CSC=C2
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol

Description

2-Methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone, also known as MT-45, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a pharmaceutical company in Japan, and it has been used in medical research to study the opioid receptor system. MT-45 has a chemical structure that is similar to other opioid drugs, such as fentanyl and morphine, but it has a unique mechanism of action that makes it different from other opioids.

Mechanism of Action

2-Methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone acts on the opioid receptor system in the brain and spinal cord, which is responsible for regulating pain perception and reward pathways. It binds to the mu-opioid receptor, which is the same receptor that other opioid drugs bind to, but it has a unique mechanism of action that makes it different from other opioids. This compound acts as a partial agonist at the mu-opioid receptor, which means that it activates the receptor to a lesser extent than other opioids. This partial activation produces a weaker analgesic effect than other opioids, but it also produces fewer side effects and less potential for addiction.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects in the body, including pain relief, sedation, and euphoria. It also produces respiratory depression, which can be dangerous at high doses. This compound has a slower onset of action and a longer duration of action than other opioids, which makes it useful for certain types of pain management.

Advantages and Limitations for Lab Experiments

2-Methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone has several advantages for use in laboratory experiments, including its unique mechanism of action, its lower potential for addiction and side effects, and its longer duration of action. However, it also has several limitations, including its slower onset of action and its potential for respiratory depression at high doses.

Future Directions

There are several future directions for research on 2-Methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone, including further investigation of its mechanism of action and its potential as a treatment for opioid addiction. Other future directions include the development of new synthetic opioids with improved safety and efficacy profiles, and the use of this compound in combination with other drugs to enhance its analgesic effects and reduce its side effects.

Synthesis Methods

2-Methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone can be synthesized using a variety of methods, including the Mannich reaction and the reductive amination of 2-methoxyphenylacetone. The synthesis process involves the use of various chemicals and solvents, and it requires skilled laboratory technicians to ensure the purity and potency of the final product.

Scientific Research Applications

2-Methoxy-1-(2-thiophen-3-ylpyrrolidin-1-yl)ethanone has been used in scientific research to study the opioid receptor system and its effects on pain management. It has also been used to study the effects of opioids on the central nervous system and to investigate potential treatments for opioid addiction.